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Compound of Interest

Compound Name: Atovaquone D4

Cat. No.: B3026102 Get Quote

Essential Safety and Handling Guide for
Atovaquone-D4
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for Atovaquone-D4, a deuterated analog of Atovaquone.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Atovaquone-D4, a comprehensive approach to safety involves a combination of

engineering controls and personal protective equipment to minimize exposure.

Engineering Controls: To control airborne levels of Atovaquone-D4, it is recommended to use

process enclosures, local exhaust ventilation, or other engineering controls.[1][2] Facilities that

store or use this material should be equipped with an eyewash station and a safety shower.[2]

Personal Protective Equipment:

Respiratory Protection: In situations with insufficient ventilation or the potential for dust and

aerosol formation, a NIOSH/MSHA or European Standard EN 149 approved full-facepiece

airline respirator in positive pressure mode with emergency escape provisions should be
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worn.[1] For less stringent conditions, a NIOSH-approved respirator is recommended as

conditions warrant.[2]

Hand Protection: Handle with compatible chemical-resistant gloves. Gloves must be

inspected before use, and proper glove removal technique (without touching the glove's

outer surface) should be employed to avoid skin contact. Dispose of contaminated gloves

after use in accordance with applicable laws and good laboratory practices.

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or other

appropriate government standards like NIOSH.

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn to

prevent skin exposure.

Health Hazard Information
Atovaquone-D4 is not classified as a hazardous substance. However, it may cause irritation to

the skin, eyes, and respiratory tract. It may be harmful if inhaled, ingested, or absorbed through

the skin. To the best of current knowledge, the toxicological properties have not been

thoroughly investigated.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and wash it before reuse. If irritation persists,

seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Have eyes examined and tested by medical personnel.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

NOT induce vomiting unless directed by medical personnel. Seek medical attention.

Handling, Storage, and Disposal
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Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Avoid prolonged or repeated

exposure. Ground all equipment containing the material. Wash thoroughly after handling.

Storage: Keep the container tightly closed and store in a dry, well-ventilated place. The

recommended long-term storage temperature is -20°C.

Disposal: Dispose of Atovaquone-D4 and its contaminated packaging in a manner consistent

with federal, state, and local regulations. Do not allow the product to enter drains. For unused

medicines, community-based drug "take-back" programs are the best option. If not available,

mix the substance with an undesirable material like used coffee grounds or kitty litter, place it in

a sealed container, and dispose of it in the household trash.

Physical and Chemical Properties
Property Value

Appearance Orange solid

Molecular Formula C22H15D4ClO3

Molecular Weight 370.87

Solubility Insoluble in water

Melting Point 216 - 219 °C

Safe Handling Workflow
The following diagram outlines the procedural steps for safely handling Atovaquone-D4 from

receipt to disposal.
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Caption: Atovaquone-D4 Safe Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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